3-Amino-4-[(3-chloropropyl)amino]cyclobut-3-ene-1,2-dione

• CAS RN: 91893-75-3
• Molecular Formula: C7H9ClN2O2
• Molecular Weight: 188.61 g/mol
• IUPAC Name: 3-amino-4-(3-chloropropylamino)cyclobut-3-ene-1,2-dione
• InChI: InChI=1S/C7H9ClN2O2/c8-2-1-3-10-5-4(9)6(11)7(5)12/h10H,1-3,9H2
• InChI Key: AJEHZCPSWONMKE-UHFFFAOYSA-N
• Canonical SMILES: C(CNC1=C(C(=O)C1=O)N)CCl

Description

3-Amino-4-[(3-chloropropyl)amino]cyclobut-3-ene-1,2-dione is a useful research compound. Its molecular formula is C7H9ClN2O2 and its molecular weight is 188.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 1-amino-2-(3-hydroxypropylamino)cyclobut-1-ene-3,4-dione (1.0 g) and pyridine (0.5 ml) in chloroform (100 ml) was cooled to 0° C. To this was added dropwise thionyl chloride (4.38 g) in chloroform (30 ml) and the reaction mixture was stirred overnight at room temperature. There was solid remaining so more thionyl chloride (4.38 g) was added, the solid slowly dissolving, and the reaction mixture was left to stand for 60 hours. The mixture was evaporated under reduced pressure to afford an oily residue, which on the addition of water gave a solid which was collected by filtration and dried to give the title compound (0.73 g); δppm 2.0 (2H, m), 3.5-3.8 (4H, m), 7.45 (broad m); m/e 190, 188, 152, 134, 132, 97, 96, 69.